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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380

An In-depth Technical Guide to Dicyclopentyl(dimethoxy)silane

Introduction

Dicyclopentyl(dimethoxy)silane (DCPDMS), CAS number 126990-35-0, is an organosilicon
compound with a unique molecular structure that confers valuable steric and electronic
properties.[1] The molecule consists of a central silicon atom bonded to two bulky cyclopentyl
groups and two methoxy groups.[2] This structure makes it particularly significant as an
external electron donor (D-Donor) in Ziegler-Natta catalyst systems for propylene
polymerization.[1][3] In this role, DCPDMS is critical for controlling the isotacticity of the
resulting polypropylene, leading to polymers with high crystallinity and improved physical
properties.[1][2][4] Beyond catalysis, its bulky nature makes it a useful silylating agent in
specialized organic syntheses and a precursor in the production of materials like silicone
resins, coatings, and adhesives.[1][2]

Chemical Structure and Identification

The core of DCPDMS is a tetrahedral silicon atom. The two cyclopentyl groups provide
significant steric hindrance, which is key to its selectivity in both catalysis and synthesis. The
two methoxy groups are susceptible to hydrolysis, a key reaction in its role in sol-gel chemistry
and its environmental fate.[1]

Caption: Molecular structure of Dicyclopentyl(dimethoxy)silane.
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Physicochemical Properties

DCPDMS is a colorless to nearly colorless, clear liquid that is sensitive to moisture.[1][4] Its key
properties are summarized in the table below.

Property Value

CAS Number 126990-35-0[5]

Molecular Formula C12H240:2Si[5][6]

Molecular Weight 228.41 g/mol [7][8]1[9]

Appearance Colorless to almost colorless clear liquid[1]

Boiling Point 251 °C @ 760 mmHg[2][3] 120 °C @ 6
mmHg[1] 103 °C @ 5 mmHg[3]

Density ~0.986 g/mL @ 25 °C[1] 0.99 g/cm?® @ 20 °C

Refractive Index 1.467 @ 20 °C[1] 1.4640-1.4650 @ 25 °CJ3]

Flash Point 102 °C (closed cup)[3] 141 °C

Purity (by GC) >98.0%[10] or 299.0%3]

SMILES CO--INVALID-LINK--(C2CCCC2)OC[11]

InChl Key JWCYDYZLEAQGJIJ-UHFFFAOYSA-N[6][12]

Experimental Protocols
Synthesis Methodologies

Two primary synthesis routes for DCPDMS involve the use of a Grignard reagent.[1][13] These
methods allow for the precise installation of the two cyclopentyl groups onto the silicon center.
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Caption: Synthesis pathways for Dicyclopentyl(dimethoxy)silane.
Protocol 1: Reaction with Tetramethoxysilane[13]

o Prepare a Grignard reagent solution by reacting approximately 2.0 moles of cyclopentyl
chloride with 2.0 moles of magnesium metal turnings in 1 liter of dried tetrahydrofuran (THF).

 In a separate reaction vessel, dissolve approximately 1.0 mole of tetramethoxysilane in 500
mL of dried THF.

o Slowly add the prepared cyclopentyl magnesium chloride solution dropwise to the
tetramethoxysilane solution. Maintain the reaction temperature below 50 °C throughout the
addition.

 After the reaction is complete (monitored by gas chromatography), filter the mixture to
remove the precipitated magnesium salts.
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» Remove the THF solvent by distillation.

o Purify the resulting crude product by distillation under reduced pressure (e.g., 103 °C at 5
mmHg) to yield the final liquid product.[3][14]

Protocol 2: Via Dichlorosilane Intermediate[1][13]

o React approximately two moles of a cyclopentyl magnesium halide with one mole of silicon
tetrachloride (SiCls) to form the intermediate, Dicyclopentyl(dichloro)silane.

o Convert the dichlorosilane intermediate to the final product through methoxylation by
reacting it with an excess (more than 2 moles per mole of intermediate) of methanol.[13]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard method used to confirm the identity and purity of DCPDMS. The following
protocol is based on a published method for analyzing complex chemical mixtures containing
this compound.[15]

Instrumentation:

e Gas Chromatograph: Agilent 8890 GC (or equivalent)

e Mass Spectrometer: Agilent 7250 Q-TOF (or equivalent)

e Column: Agilent DB-5Q, 30 m, 0.25 mm ID, 0.25 pm film thickness

GC Parameters:

Inlet: MMI, 4 mm Ultra Inert liner with wool

Injection Volume: 1 pL

Injection Mode: Splitless

Inlet Temperature Program: Hold at 65 °C for 0.01 min, then ramp at 300 °C/min to 280 °C
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e Carrier Gas: Helium

e Column Flow: 1 mL/min (constant flow)

o Oven Temperature Program: Hold at 45 °C for 2 min, ramp at 12 °C/min to 325 °C, hold for
11 min

MS Parameters:

Transfer Line Temperature: 325 °C

Quadrupole Temperature: 150 °C

Source Temperature: 200 °C

Electron Energy: 70 eV

Mass Range: 50 to 1000 m/z

Spectral Acquisition Rate: 5 Hz

Applications in Research and Industry

The primary application of DCPDMS is as a high-performance external electron donor in
Ziegler-Natta catalysts for polypropylene production.[1] Its function is to selectively poison non-
stereospecific active sites on the catalyst, thereby enhancing the stereoselectivity and resulting
in polypropylene with a high isotacticity index (>98%), high crystallinity, and desirable
mechanical properties.[1]

Additionally, DCPDMS serves as:

» Aversatile silylating agent in organic synthesis, where the steric bulk of the cyclopentyl
groups allows for high selectivity in protecting sensitive functional groups.[1]

e A precursor in materials science, particularly in sol-gel chemistry for creating hybrid organic-
inorganic materials.[1]
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e Acoupling agent to improve adhesion and compatibility between organic polymers and
inorganic substrates in formulations for coatings, sealants, and adhesives.[6]

Safety and Handling

Dicyclopentyl(dimethoxy)silane is classified as a hazardous chemical and requires careful
handling.

e Hazards: Causes skin irritation and serious eye damage.[1][11][16] It is very toxic to aquatic
life with long-lasting effects.[1][11] The compound is moisture-sensitive and can react with
water to release methanol.[1][2][4]

» Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles or
face shield), and appropriate lab clothing.[16] All handling should be performed in a well-
ventilated area or under a chemical fume hood.[17]

o Storage: Store in a cool, dry, and well-ventilated place away from moisture and direct
sunlight.[3][12] Keep containers tightly sealed.

» First Aid: In case of eye contact, rinse cautiously with water for several minutes, remove
contact lenses if present and easy to do, and immediately call a poison center or doctor.[16]
If on skin, wash with plenty of water.[16]

This product is intended for research and industrial use only and is not for human or veterinary
use.[1][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.iotachem.com/detailproduct.php?id=120
https://www.kerton-industry.com/products_detail/Dicyclopentyl_dimethoxy_silane_CAS_126990-35-0.html
https://www.kerton-industry.com/products_detail/Dicyclopentyl_dimethoxy_silane_CAS_126990-35-0.html
https://www.scbt.com/p/dimethoxydicyclopentylsilane-126990-35-0
https://cymitquimica.com/cas/126990-35-0/
https://www.fishersci.ca/shop/products/dicyclopentyl-dimethoxy-silane-tci-america-2/p-7128255
https://www.calpaclab.com/dicyclopentyl-dimethoxy-silane-min-98-gc-100-grams/ala-d155710-100g
https://cymitquimica.com/products/3B-D4396/dicyclopentyldimethoxysilane/
https://www.tcichemicals.com/OP/en/p/D4396
https://www.tcichemicals.com/OP/en/p/D4396
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentane_-1_1_-_dimethoxysilylene_bis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentane_-1_1_-_dimethoxysilylene_bis
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d67cdd1?context=bbe
https://patents.google.com/patent/EP0460590A1/en
https://patents.google.com/patent/JPH0441496A/en
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/po_7250_revident_extractable_leachable_asms_2024_mp210_en_agilent_d2138c97c1.pdf
https://www.tcichemicals.com/BE/en/sds/D4396_EU_6N.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/40140
https://www.calpaclab.com/dicyclopentyl-dimethoxy-silane-25g-each/spc-tci-d4396-25g
https://www.benchchem.com/product/b144380#dicyclopentyl-dimethoxy-silane-chemical-properties-and-structure
https://www.benchchem.com/product/b144380#dicyclopentyl-dimethoxy-silane-chemical-properties-and-structure
https://www.benchchem.com/product/b144380#dicyclopentyl-dimethoxy-silane-chemical-properties-and-structure
https://www.benchchem.com/product/b144380#dicyclopentyl-dimethoxy-silane-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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